3-(Dibenzylamino)-2,2-difluoropropan-1-ol

• Molecular Formula: C17H19F2NO
• Molecular Weight: 291.33 g/mol
• IUPAC Name: 3-(dibenzylamino)-2,2-difluoropropan-1-ol
• InChI: InChI=1S/C17H19F2NO/c18-17(19,14-21)13-20(11-15-7-3-1-4-8-15)12-16-9-5-2-6-10-16/h1-10,21H,11-14H2
• InChI Key: ODEJBUGPWAPWMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC(CO)(F)F

Description

3-(Dibenzylamino)-2,2-difluoropropan-1-ol is a useful research compound. Its molecular formula is C17H19F2NO and its molecular weight is 291.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At −78° C. to a solution of ethyl 3-(dibenzylamino)-2,2-difluoropropanoate (1.19 g, 3.5 mmol) in THF (20 mL) was added DIBAL-H (15 mL, 1.0 M in hexane, 15 mmol) dropwise. The temperature was maintained at below −70° C. during the addition. After the addition, the acetone-dry ice bath was removed and the reaction mixture was allowed to warm up to room temperature and stirred for 18 h. Celite was added to the reaction mixture, followed by the slow addition of H2O (5 mL), 2 N NaOH (5 mL) and H2O (5 mL). The reaction mixture was filtered, concentrated in vacuo and purified by ISCO chromatography to give 3-(dibenzylamino)-2,2-difluoropropan-1-ol as a colorless oil (810 mg, 80% yield) LCMS: RT=2.48 min [M+H] 292.15 (LCMS Method 1).